Cas no 1807245-61-9 (Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1807245-61-9
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4949763
• Update Time: 2025-10-28

Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO2S/c1-3-8-9(19-12(13,14)15)5-4-7(6-16)10(8)11(17)18-2/h4-5H,3H2,1-2H3
• InChI Key： QCNWALNWOPDFKF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C(=O)OC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate

Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807245-61-9): A Comprehensive Overview

Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate, identified by its CAS number 1807245-61-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyano group, an ethyl substituent, and a trifluoromethylthio moiety, contribute to its unique chemical properties and biological relevance.

The benzoate core is a well-documented scaffold in drug discovery, with numerous examples of benzoate-based drugs that have demonstrated efficacy in treating various diseases. The cyano group at the 6-position introduces a polar characteristic to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. The ethyl group at the 2-position adds another layer of structural complexity, influencing the compound's overall shape and electronic distribution. Additionally, the trifluoromethylthio group at the 3-position is known for its ability to modulate metabolic stability and bioavailability, making it a valuable feature in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors involved in metabolic pathways and signal transduction. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as cytochrome P450 isoforms, which are crucial in drug metabolism. Furthermore, its structural features may allow it to bind to receptors such as peroxisome proliferator-activated receptors (PPARs), which play a key role in regulating lipid metabolism and inflammation.

In vitro experiments have also provided valuable data on the pharmacological properties of Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate. These studies have demonstrated its ability to modulate the activity of several key enzymes and pathways. For example, researchers have observed inhibitory effects on acetylcholinesterase, an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. The presence of the cyano group appears to enhance binding affinity to this enzyme, suggesting that modifications at this position could further optimize activity.

The trifluoromethylthio group has been particularly noted for its impact on metabolic stability. In drug development, compounds with such groups often exhibit improved resistance to degradation by metabolic enzymes, leading to longer half-lives and enhanced bioavailability. This characteristic is particularly advantageous for therapeutic agents that require prolonged action or multiple daily dosing. Additionally, the electron-withdrawing nature of the trifluoromethylthio group can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets.

Recent research has also explored the potential applications of Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate in combination therapies. The compound's ability to interact with multiple targets suggests that it could be used in combination with other drugs to achieve synergistic effects. For instance, its potential inhibition of both metabolic enzymes and inflammatory pathways could make it a valuable component in treatments for metabolic disorders such as type 2 diabetes or inflammatory diseases like rheumatoid arthritis.

The synthesis of Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate involves several key steps that highlight the importance of careful reaction optimization and purification techniques. The introduction of the cyano group typically requires cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed cyanation. The ethyl substituent is commonly introduced via ethylation reactions, often using alkyl halides or Grignard reagents. Finally, the trifluoromethylthio group is typically incorporated through nucleophilic substitution reactions involving trifluoromethanesulfenyl chloride or related reagents.

The purity and yield of Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate are critical factors that influence its subsequent applications in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing the compound's purity and confirming its structural integrity. Additionally, mass spectrometry (MS) provides valuable information about molecular weight and fragmentation patterns, aiding in the confirmation of identity.

The future prospects for Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate are promising, with ongoing research aimed at further optimizing its pharmacological properties and exploring new therapeutic applications. Advances in synthetic methodologies may lead to more efficient routes for production, while computational studies could uncover additional potential targets for this compound. Furthermore, clinical trials may be initiated to evaluate its safety and efficacy in humans, paving the way for potential therapeutic use.

In conclusion, Methyl 6-cyano-2-ethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807245-61-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery, with applications ranging from metabolic disorders to inflammatory diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in the development of novel therapeutic agents.